Cas no 1806644-70-1 (Ethyl 4-(1-chloro-2-oxopropyl)-2-cyanobenzoate)

• Product Name: Ethyl 4-(1-chloro-2-oxopropyl)-2-cyanobenzoate
• CAS No: 1806644-70-1
• MF: C₁₃H₁₂ClNO₃
• MW: 265.692282676697
• CID: 4955987
• Update Time: 2025-06-23

Ethyl 4-(1-chloro-2-oxopropyl)-2-cyanobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(1-chloro-2-oxopropyl)-2-cyanobenzoate

• Inchi： 1S/C13H12ClNO3/c1-3-18-13(17)11-5-4-9(6-10(11)7-15)12(14)8(2)16/h4-6,12H,3H2,1-2H3
• InChI Key： VVHULUKFNCZBQH-UHFFFAOYSA-N
• SMILES： ClC(C(C)=O)C1C=CC(C(=O)OCC)=C(C#N)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 374
• XLogP3: 2.2
• Topological Polar Surface Area: 67.2

Additional information on Ethyl 4-(1-chloro-2-oxopropyl)-2-cyanobenzoate

Comprehensive Overview of Ethyl 4-(1-chloro-2-oxopropyl)-2-cyanobenzoate (CAS No. 1806644-70-1)

Ethyl 4-(1-chloro-2-oxopropyl)-2-cyanobenzoate (CAS No. 1806644-70-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a cyanobenzoate core and a chloro-oxopropyl side chain, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers and industry professionals often search for this compound under keywords like "ethyl 4-(1-chloro-2-oxopropyl)-2-cyanobenzoate synthesis" or "CAS 1806644-70-1 applications," reflecting its relevance in modern chemical innovation.

The compound's cyano and ester functional groups contribute to its reactivity, enabling its use in cross-coupling reactions and as a precursor for heterocyclic compounds. Recent trends in sustainable chemistry have spurred interest in optimizing its synthesis to reduce waste and energy consumption. Queries such as "green synthesis of ethyl 4-(1-chloro-2-oxopropyl)-2-cyanobenzoate" highlight this shift toward eco-friendly methodologies. Additionally, its potential role in developing crop protection agents aligns with global demands for efficient agricultural solutions.

Analytical techniques like HPLC and NMR are critical for characterizing CAS 1806644-70-1, ensuring purity and consistency in research applications. Discussions on platforms like ResearchGate often focus on "spectral data for ethyl 4-(1-chloro-2-oxopropyl)-2-cyanobenzoate," underscoring the need for reliable reference materials. The compound's stability under various conditions is another hot topic, with studies exploring its degradation pathways to improve storage and handling protocols.

In the pharmaceutical sector, derivatives of Ethyl 4-(1-chloro-2-oxopropyl)-2-cyanobenzoate are investigated for their bioactivity, particularly in enzyme inhibition. Searches for "medical uses of cyanobenzoate derivatives" or "1806644-70-1 in drug discovery" reflect this niche yet growing application. Its compatibility with automated synthesis platforms also makes it a candidate for high-throughput screening, a trend driven by AI-assisted drug development.

Regulatory compliance and safety data are frequently requested for CAS 1806644-70-1, with users seeking "SDS for ethyl 4-(1-chloro-2-oxopropyl)-2-cyanobenzoate" or "handling guidelines." While not classified as hazardous under standard protocols, proper lab practices are emphasized to mitigate risks associated with its reactive groups. This aligns with broader industry priorities around workplace safety and regulatory transparency.

In summary, Ethyl 4-(1-chloro-2-oxopropyl)-2-cyanobenzoate exemplifies the intersection of innovation and practicality in synthetic chemistry. Its multifaceted applications—from agrochemicals to pharmaceuticals—coupled with evolving synthesis methods, position it as a compound of enduring scientific and industrial value.